
Ethylene Glycol-13C2: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584 Get Quote

This technical guide provides essential information on Ethylene glycol-13C2, a stable isotope-

labeled compound valuable for a range of scientific applications. Designed for researchers,

scientists, and professionals in drug development, this document outlines the compound's core

properties, summarizes its key applications, and presents a logical workflow for one of its

common uses.

Core Properties of Ethylene Glycol-13C2
Ethylene glycol-13C2 is a form of ethylene glycol where the two carbon atoms have been

replaced with the stable isotope carbon-13. This isotopic labeling allows for the tracking and

quantification of the molecule in various experimental settings.

Property Value References

CAS Number 104700-12-1 [1][2][3][4]

Molecular Formula ¹³C₂H₆O₂ [1][2]

Molecular Weight 64.09 g/mol [1][2]

Synonyms

ETHYLENE-13C2 GLYCOL,

ETHYLENE GLYCOL (1,2-

13C2)

[1][2]
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The presence of the carbon-13 isotope makes Ethylene glycol-13C2 a versatile tool in several

scientific domains. Its primary applications include:

Tracer in Metabolic Studies: The stable isotope label allows researchers to trace the

metabolic fate of ethylene glycol and its derivatives within biological systems.[2] This is

crucial for understanding metabolic pathways and the effects of various compounds on

cellular metabolism.

Internal Standard for Quantitative Analysis: In analytical techniques such as Nuclear

Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid

Chromatography-Mass Spectrometry (LC-MS), Ethylene glycol-13C2 can be used as an

internal standard.[2] Its distinct mass allows for accurate quantification of its unlabeled

counterpart in complex samples.

Chemical Synthesis: It serves as an isotopically labeled cross-linker in chemical synthesis.[1]

The carbon-13 label provides a means to analyze the behavior and mechanisms of chemical

reactions.[1]

Nuclear Physics Research: In the field of nuclear physics, it is utilized as a polarized nuclear

target in scattering experiments involving intermediate energy hadrons and 13C.[1]

Methodological Overview
While specific experimental protocols are highly dependent on the research question and

instrumentation, the following provides a general overview of the methodologies for key

applications.

Use as an Internal Standard in Quantitative Analysis
A common application of Ethylene glycol-13C2 is as an internal standard for the quantification

of unlabeled ethylene glycol in a sample. The general workflow for this application is as follows:

Standard Preparation: A stock solution of Ethylene glycol-13C2 with a precisely known

concentration is prepared.

Sample Spiking: A known volume of the internal standard stock solution is added to the

experimental samples, calibration standards, and quality control samples.
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Sample Preparation: The samples are then processed according to the specific requirements

of the analytical method (e.g., extraction, derivatization).

Instrumental Analysis: The prepared samples are analyzed using an appropriate instrument,

such as a GC-MS or LC-MS. The instrument is set to monitor the mass-to-charge ratio (m/z)

of both the unlabeled ethylene glycol and the 13C-labeled internal standard.

Data Analysis: The ratio of the peak area of the analyte (unlabeled ethylene glycol) to the

peak area of the internal standard (Ethylene glycol-13C2) is calculated. This ratio is then

used to determine the concentration of the analyte in the unknown samples by comparing it

to a calibration curve.

The following diagram illustrates the logical workflow for using Ethylene glycol-13C2 as an

internal standard.
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Workflow for using Ethylene glycol-13C2 as an internal standard.

Disclaimer: The experimental methodologies described are for illustrative purposes only.

Researchers should develop and validate specific protocols tailored to their experimental

needs and available instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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